6-ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one

• CAS No.: 118355-69-4
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 6-ethyl-1,2,3,4,5,6-hexahydrocyclopenta[b]pyridin-7-one
• InChI: InChI=1S/C10H15NO/c1-2-7-6-8-4-3-5-11-9(8)10(7)12/h7,11H,2-6H2,1H3
• InChI Key: GOTCNQZLHJWEAK-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC2=C(C1=O)NCCC2

Description

6-ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one is an organic compound with the molecular formula C₁₀H₁₅NO and a molecular weight of 165.2322 g/mol . This compound belongs to the class of tetrahydropyridines, which are derivatives of pyridine where two double bonds in the pyridine moiety are reduced by adding four hydrogen atoms .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one typically involves the reduction of pyridine derivatives. The specific synthetic routes and reaction conditions can vary, but they generally involve the use of hydrogenation reactions to reduce the double bonds in the pyridine ring .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the available literature. it is likely that similar hydrogenation techniques used in laboratory synthesis are scaled up for industrial production.

Chemical Reactions Analysis

Types of Reactions

6-ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen gas for reduction, oxygen or oxidizing agents for oxidation, and various nucleophiles for substitution reactions. The specific conditions depend on the desired reaction and the reagents used.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

6-ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one has various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It may be used in studies involving the interaction of organic compounds with biological systems.

Industry: Used in the production of various chemical products

Mechanism of Action

The mechanism of action of 6-ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one involves its interaction with molecular targets and pathways within biological systems.

Comparison with Similar Compounds

Similar Compounds

Pyridine: The parent compound of tetrahydropyridines.

Tetrahydropyridine: A class of compounds that includes 6-ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one.

Other substituted tetrahydropyridines: Compounds with similar structures but different substituents.

Uniqueness

This compound is unique due to its specific substitution pattern, which may confer distinct chemical and biological properties compared to other similar compounds .